Cas no 87998-18-3 (3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-)
87998-18-3 structure
Product Name:3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
CAS No:87998-18-3
MF:C12H33N7
MW:275.437321424484
CID:648985
PubChem ID:14981961
Update Time:2025-04-19
3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-
- N'-[2-[2-[2-[bis(2-aminoethyl)amino]ethylamino]ethylamino]ethyl]ethane-1,2-diamine
- 3-(2-AMINOETHYL)-3,6,9,12-TETRAAZATETRADECANE-1,14-DIAMINE
- DTXSID50566469
- 87998-18-3
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- Inchi: 1S/C12H33N7/c13-1-4-16-5-6-17-7-8-18-9-12-19(10-2-14)11-3-15/h16-18H,1-15H2
- InChI Key: BGNAJPKLESBOPL-UHFFFAOYSA-N
- SMILES: N(CCN)(CCN)CCNCCNCCNCCN
Computed Properties
- Exact Mass: 275.27974408g/mol
- Monoisotopic Mass: 275.27974408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 117Ų
3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)- Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
87998-18-3 (3,6,9,12-Tetraazatetradecane-1,14-diamine, 3-(2-aminoethyl)-) Related Products
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